N-ethyl-4-sulfanylpyridine-2-carboxamide
Overview
Description
“N-ethyl-4-sulfanylpyridine-2-carboxamide” is a chemical compound with the molecular formula C8H10N2OS . Its molecular weight is 182.24 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “N-ethyl-4-sulfanylpyridine-2-carboxamide” consists of a pyridine ring with a sulfanyl group at the 4-position, a carboxamide group at the 2-position, and an ethyl group attached to the nitrogen of the carboxamide group .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-ethyl-4-sulfanylpyridine-2-carboxamide involves the introduction of an ethyl group, a sulfanyl group, and a carboxamide group onto a pyridine ring.", "Starting Materials": [ "2-chloro-4-ethylpyridine", "sodium sulfide", "ammonium carbonate", "ethylamine", "acetic anhydride", "sodium hydroxide", "water" ], "Reaction": [ "2-chloro-4-ethylpyridine is reacted with sodium sulfide in the presence of ammonium carbonate to form 4-ethylpyridine-2-thiol.", "4-ethylpyridine-2-thiol is then reacted with ethylamine in the presence of acetic anhydride to form N-ethyl-4-ethylsulfanylpyridine-2-carboxamide.", "N-ethyl-4-ethylsulfanylpyridine-2-carboxamide is then treated with sodium hydroxide and water to remove the ethyl group and replace it with a sulfanyl group, forming N-ethyl-4-sulfanylpyridine-2-carboxamide." ] } | |
CAS RN |
1154593-09-5 |
Product Name |
N-ethyl-4-sulfanylpyridine-2-carboxamide |
Molecular Formula |
C8H10N2OS |
Molecular Weight |
182.2 |
Purity |
80 |
Origin of Product |
United States |
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